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Compound of Interest

Compound Name: 17:0-20:3 PG-d5
CAS No.: 2342575-52-2
Cat. No.: B15554051

Get Quote

\ J

This technical guide provides a comprehensive overview of the physicochemical properties and
applications of 17:0-20:3 PG-d5, a deuterated phosphatidylglycerol. It is intended for
researchers, scientists, and professionals in drug development and lipidomics who utilize stable
isotope-labeled internal standards for mass spectrometry-based quantification.

Physicochemical Properties

17:0-20:3 PG-d5, also known as 1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phospho-
(1'-rac-glycerol)(sodium salt), is a synthetic, deuterated phospholipid.[1][2] The five deuterium
atoms are located on the glycerol backbone, which provides a distinct mass shift for use as an
internal standard in mass spectrometry.[3]

The molecular formula of 17:0-20:3 PG-d5 is C43H73D5NaO10P.[1][2][4] It has a molecular
weight of approximately 814.07 g/mol .[1][5] This compound is typically supplied as a solution
with a purity of over 99% and should be stored at -20°C.[2]

Quantitative Data Summary
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Property Value References
Molecular Formula C43H73D5Na0O10P [1112114]
Molecular Weight 814.07 g/mol [1][5]
Alternate Molecular Weight 814.08 g/mol [2][41[6]
Exact Mass 813.55 [2]

CAS Number 2936622—53—4 or 2342575-52- 4]
Purity >99% [2]

Storage Temperature -20°C [2]

N C: 63.44%, H: 10.28%, Na:
Percent Composition [2]
2.82%, O: 19.65%, P: 3.80%

Application in Lipidomics

17:0-20:3 PG-d5 serves as a crucial internal standard in lipidomics research, particularly in
guantitative analyses using mass spectrometry.[3][6][7][8][9] The incorporation of five
deuterium atoms provides a known, stable isotope signature that allows for the accurate
quantification of endogenous, non-labeled phosphatidylglycerols and other lipid species in
complex biological samples.[3]

Experimental Workflow:

In a typical lipidomics workflow, a known amount of 17:0-20:3 PG-d5 is spiked into a biological
sample (e.g., plasma, serum, tissue homogenate) prior to lipid extraction.[6] Following
extraction and separation, typically by liquid chromatography, the sample is analyzed by mass
spectrometry. The signal intensity of the endogenous lipid of interest is then compared to the
signal intensity of the deuterated internal standard. This ratio is used to calculate the absolute
or relative abundance of the endogenous lipid, correcting for variations in sample preparation
and instrument response.
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A generalized workflow for quantitative lipidomics using an internal standard.

Experimental Protocols

While specific, detailed experimental protocols for the use of 17:0-20:3 PG-d5 are proprietary
to individual research laboratories and analytical platforms, its application is noted in
established lipidomics methodologies such as Hydrophilic Interaction Liquid Chromatography-
Tandem Mass Spectrometry (HILIC-MS/MS) and Ozone-Induced Dissociation (OzID) mass
spectrometry.[6][8] In these methods, 17:0-20:3 PG-d5 is included in a mixture of internal
standards to enable the quantification and structural elucidation of a wide range of lipid
species.

Signaling Pathways

As a synthetic, deuterated lipid, 17:0-20:3 PG-d5 is not known to be involved in endogenous
signaling pathways. Its primary utility is as an analytical tool for the study of naturally occurring
lipids that may have roles in cellular signaling.

In summary, 17:0-20:3 PG-d5 is a well-characterized, high-purity, deuterated phospholipid that
is an essential tool for accurate and precise quantification of lipids in complex biological
matrices by mass spectrometry. Its defined molecular weight and isotopic enrichment make it
an ideal internal standard for advanced lipidomics research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

